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Compound of Interest

Compound Name: Benoxathian hydrochloride

Cat. No.: B1246132 Get Quote

Benoxathian Hydrochloride: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benoxathian hydrochloride, a

potent and selective α1-adrenoceptor antagonist. The information is compiled for professionals

in research, scientific, and drug development fields, with a focus on its chemical identity, and

known experimental applications.

Core Chemical Identifiers
Benoxathian hydrochloride is a well-characterized compound with established chemical

identifiers crucial for research and regulatory purposes.[1][2][3]
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Identifier Value

CAS Number 92642-97-2[1][2][3]

Molecular Formula C₁₉H₂₄ClNO₄S[1][4]

Molecular Weight 397.92 g/mol [1][2][4]

Synonym
2-[[[2-(2,6-Dimethoxyphenoxy)ethyl]-amino]-

methyl]-1,4-benzoxathian hydrochloride[5]

InChI

InChI=1S/C19H23NO4S.ClH/c1-21-16-7-5-8-

17(22-2)19(16)23-11-10-20-12-14-13-25-18-9-4-

3-6-15(18)24-14;/h3-9,14,20H,10-13H2,1-

2H3;1H[4]

InChI Key OWRADFDDJVNMGL-UHFFFAOYSA-N[4]

SMILES
COc1cccc(OC)c1OCCNCC1CSc2ccccc2O1.Cl[

4]

Experimental Applications and Protocols
Benoxathian hydrochloride has been utilized in research primarily for its potent α1-

adrenoceptor antagonist activity, with a specific focus on studies related to anorexia.[6]

Reversal of Phenylpropanolamine-Induced Anorexia in
Rats
A key study demonstrated the efficacy of Benoxathian hydrochloride in reversing anorexia

induced by Phenylpropanolamine (PPA) in rats. The following table summarizes the

experimental parameters.
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Parameter Value/Procedure

Animal Model Rats

Inducing Agent Phenylpropanolamine (PPA)

PPA Dosage 2.5, 5.0, or 10.0 mg/kg (Intraperitoneal injection)

Test Compound Benoxathian hydrochloride

Benoxathian HCl Dosage 10 nM

Route of Administration Paraventricular nucleus injection

Observed Effect Complete reversal of PPA-induced anorexia

Methodology:

The experimental protocol involved the administration of varying doses of

Phenylpropanolamine via intraperitoneal injection to induce anorexia in a rat model.

Subsequently, a 10 nM solution of Benoxathian hydrochloride was injected directly into the

paraventricular nucleus of the hypothalamus. The primary outcome measured was the reversal

of the anorexic effects of PPA.[6]

Mechanism of Action: Logical Relationship
Benoxathian hydrochloride functions as a competitive antagonist at α1-adrenergic receptors.

This interaction blocks the binding of endogenous catecholamines, such as norepinephrine, to

these receptors, thereby inhibiting the downstream signaling pathways typically activated by

α1-adrenoceptor stimulation.
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Click to download full resolution via product page

Caption: Logical flow of Benoxathian hydrochloride's antagonist action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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